Cas no 5452-26-6 ( )

  structure
  structure
Product Name: 
CAS No:5452-26-6
MF:C5H8ClNO2
MW:149.575520515442
CID:941701
PubChem ID:6372659
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (E)-2-amino-5-chloropent-4-enoic acid
    • 5452-26-6
    • NSC21944
    • EN300-1297932
    • 52474-56-3
    • NSC-21944
    • AKOS006352478
    •  
    • Inchi: 1S/C5H8ClNO2/c6-3-1-2-4(7)5(8)9/h1,3-4H,2,7H2,(H,8,9)/b3-1+
    • InChI Key: QAHGWXYRQRKWSN-HNQUOIGGSA-N
    • SMILES: Cl/C=C/CC(C(=O)O)N

Computed Properties

  • Exact Mass: 149.02444
  • Monoisotopic Mass: 149.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: -2

Experimental Properties

  • Density: 1.303
  • Boiling Point: 275.8°C at 760 mmHg
  • Flash Point: 120.6°C
  • Refractive Index: 1.525
  • PSA: 63.32
  • LogP: 1.24120
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